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Compound of Interest

N~(3,5-

Compound Name:
dimethoxyphenyl)propanamide

Cat. No.: B5564305

Get Quote

Executive Summary

N-(3,5-dimethoxyphenyl)propanamide (Formula: C11H1sNOs) is a substituted anilide

derivative often used as a research intermediate. Due to the presence of the anilide moiety and
methoxy substituents, it must be handled as a Hazardous Organic Chemical with potential for
skin sensitization and aquatic toxicity.

Immediate Action Directive:

+ Classification: Non-halogenated Organic Solid (unless in solution).
o Disposal Method: High-Temperature Incineration (Destruction).

e Prohibited: Do NOT dispose of down the drain or in municipal trash.

Chemical Identification & Hazard Assessment

Before disposal, verify the chemical identity to ensure compatibility with waste streams.
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Parameter Data
Chemical Name N-(3,5-dimethoxyphenyl)propanamide
Molecular Formula C11H15NOs3
Molecular Weight ~209.24 g/mol
Not universally listed (Verify with specific vendor
CAS Number _
SDS; often custom synthesis)
Physical State Solid (Powder/Crystalline)
N Low in water; Soluble in organic solvents
Solubility

(DMSO, Methanol, DCM)

Hazard Profile (Precautionary Principle)

As a specific SDS may not be available for this exact isomer, treat based on the Structure-
Activity Relationship (SAR) of substituted anilides:

e Health: Potential Skin/Eye Irritant (H315/H319). Potential sensitizer.

e Environmental: Harmful to aquatic life with long-lasting effects (H412) due to the stable
benzene ring structure.

o Reactivity: Stable, but combustible. Emits toxic fumes (NOXx) under fire conditions.

Personal Protective Equipment (PPE) Matrix

Wear the following PPE during all handling, weighing, and disposal operations.
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PPE Item Specification Rationale
L ) Anilides can permeate
Double Nitrile (0.11 mm min.
Gloves standard latex; double layer

thickness)

prevents skin absorption.

Body Protection

Lab Coat (Cotton/Poly blend) +
Tyvek Sleeves

Prevents particulate

accumulation on clothing.

Eye Protection

Chemical Splash Goggles

Protects against dust and
accidental splashes if in

solution.

Respiratory

N95 Mask or Fume Hood

Required if handling open
powder outside a hood to

prevent inhalation.

Spill Management Protocol

Scenario: Accidental spillage of solid powder on a benchtop or floor.

Step-by-Step Response

 |solate: Evacuate immediate area. Post "Do Not Enter" signage.

o Protect: Don full PPE (Double gloves, goggles, N95).

o Contain: Cover spill with damp paper towels to prevent dust generation.

e Clean:

o Scoop: Gently scoop up material using a plastic dustpan or card.

o Wipe: Clean the surface with a solvent-soaked wipe (Ethanol or Acetone).

o Wash: Wash the area with soap and water.[1][2]

» Dispose: Place all scoopings, wipes, and gloves into a Yellow Hazardous Waste Bag.
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Spill Response Workflow
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Figure 1: Decision logic for immediate spill response.

Disposal Procedures

A. Solid Waste (Pure Compound)

+ Container: High-Density Polyethylene (HDPE) jar or original glass vial.

e Labeling: Must read "Hazardous Waste - Solid Organic - N-(3,5-

dimethoxyphenyl)propanamide”.
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e Stream:Incineration Only.

o Note: Do not mix with oxidizers (e.g., Nitrates, Peroxides) to prevent exothermic reactions
in the waste drum.

B. Liquid Waste (Solutions)

If the compound is dissolved in a solvent (e.g., reaction mixture or HPLC waste):

e Segregation Rule: Segregate based on the solvent, not the solute.

Container Color Code

Solvent Type Waste Stream .
(Typical)

Non-Halogenated (Methanol, ] ]
Organic Solvents (Non-Halo) Red Can / White Label
Ethanol, Acetone)

Halogenated (DCM,

Halogenated Solvents Yellow Can / Red Label
Chloroform)

Aqueous (Water/Buffer) Aqueous Toxic Blue Can

Disposal Decision Tree

Solid Solid O_rganlc_ Waste
(Incineration)
- . Hal ted Wasts
Waste Generated Physical State? Contains Halogens < ()(ge; aSCM)as -

Liquid/Solution P Check Solvent Type No Halogens
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(e.g., MeOH)
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Figure 2: Workflow for segregating waste streams based on physical state and solvent
composition.

Regulatory Compliance & Documentation
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Labeling Requirements

Every waste container must have a tag including:
e Full Chemical Name: N-(3,5-dimethoxyphenyl)propanamide (No abbreviations).
» Hazard Checkboxes: [x] Toxic [x] Irritant.[3]

o Generator: Name of lab/researcher.

EPA/RCRA Classification (USA)

While this specific compound may not be a "Listed Waste" (P or U list), it falls under the
"Characteristic" definition if it exhibits toxicity.

o Default Code:D001 (Ignitable) if in flammable solvent.

o Best Practice: Manage as Non-Regulated Hazardous Waste destined for incineration to
ensure complete destruction of the aromatic ring.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethoxyphenyl-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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